4-[3-(Dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one

• IUPAC Name: 4-[3-(dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C17H17N3O2/c1-19(2)13-7-5-6-12(10-13)17(22)20-11-16(21)18-14-8-3-4-9-15(14)20/h3-10H,11H2,1-2H3,(H,18,21)
• InChI Key: SQIZAADCPUKAOT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C17H17N3O2
• Molecular Weight: 295.34 g/mol

Description

4-[3-(Dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one is a chemical compound that belongs to the quinoxaline family. This compound has been widely studied due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 4-[3-(Dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes that are involved in cell growth and proliferation. Additionally, this compound may induce apoptosis in cancer cells by activating certain signaling pathways.
Biochemical and Physiological Effects:
4-[3-(Dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis. Additionally, this compound has been shown to have a fluorescent property, which makes it useful for imaging biological systems. However, the physiological effects of this compound are not fully understood, and further studies are needed to determine its potential applications in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[3-(Dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one in lab experiments is its high yield and purity. Additionally, this compound has been shown to have a variety of potential applications in scientific research. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for the study of 4-[3-(Dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one. One potential direction is the further study of its anti-cancer properties, particularly in vivo. Additionally, this compound could be studied for its potential as a fluorescent probe for imaging biological systems. Further studies could also be conducted to determine its potential applications in photodynamic therapy. Finally, the synthesis of analogs of this compound could be explored to determine if they have similar or improved properties.

Synthesis Methods

The synthesis of 4-[3-(Dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one involves the reaction of 3-(dimethylamino)benzoyl chloride with 1,2-diaminobenzene in the presence of a base. This reaction leads to the formation of the target compound as a yellow solid. The yield of this reaction is typically high, and the purity of the compound can be easily achieved through recrystallization.

Scientific Research Applications

4-[3-(Dimethylamino)benzoyl]-1,3-dihydroquinoxalin-2-one has been widely used in scientific research due to its potential applications in various fields. This compound has been studied for its anti-cancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential as a fluorescent probe for imaging biological systems. It has also been studied for its potential as a photosensitizer in photodynamic therapy.